Acetic acid--3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol (1/1)

Specification

• CAS No.: 562811-22-7
• Molecular Formula: C12H13F3O3
• Molecular Weight: 262.22 g/mol
• IUPAC Name: acetic acid;3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
• Standard InChI: InChI=1S/C10H9F3O.C2H4O2/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14;1-2(3)4/h1-6,14H,7H2;1H3,(H,3,4)
• Standard InChI Key: GNYQXXOUUBULDD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C1=CC(=CC=C1C=CCO)C(F)(F)F

Introduction

Acetic acid--3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol, with the CAS number 562811-22-7, is a chemical compound that incorporates both acetic acid and a trifluoromethyl-substituted phenyl group attached to a propenol backbone. This compound is of interest due to its unique structure, which combines functional groups that can participate in various chemical reactions and biological interactions.

Applications and Biological Activity

While specific applications of acetic acid--3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol are not well-documented, compounds with similar structures often find use in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis. The trifluoromethyl group can enhance lipophilicity and stability, which might be beneficial in drug design.

Research Findings and Challenges

Research on acetic acid--3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol is limited, and detailed studies on its biological activity or chemical properties are scarce. The compound's potential applications would depend on further investigation into its stability, reactivity, and interactions with biological systems.